Cas no 2680549-98-6 (2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid
• CAS No: 2680549-98-6
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 5912680
• PubChem ID: 165911077
• Update Time: 2025-05-24

2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680549-98-6
• EN300-28285538
• 2-(2,2,2-trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid
• 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C12H16F3NO3/c13-12(14,15)11(19)16-6-5-7-3-1-2-4-8(7)9(16)10(17)18/h7-9H,1-6H2,(H,17,18)
• InChI Key： LDAGDZZVZHHSQU-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2CCCCC2C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid

Compound CAS No. 2680549-98-6: 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic Acid

The compound with CAS number 2680549-98-6, known as 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The decahydroisoquinoline framework provides a rigid yet flexible scaffold, while the trifluoroacetyl group introduces unique electronic and steric properties that enhance its functional potential.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their improved pharmacokinetic profiles and enhanced bioavailability. The presence of the trifluoroacetyl group in this molecule aligns with this trend, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a modulator of ion channels and enzymes, which are critical targets in treating cardiovascular diseases and neurological disorders.

The synthesis of 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoquinoline skeleton through cyclization reactions and the subsequent introduction of the trifluoroacetyl group via acylation. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The molecule's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods.

The biological evaluation of decahydroisoquinoline derivatives has revealed their ability to inhibit key enzymes involved in inflammation and oxidative stress. For instance, studies have demonstrated that this compound can suppress the activity of cyclooxygenase (COX) enzymes, which are central to pain and inflammatory processes. This suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

Beyond its pharmacological applications, fluorinated isoquinolines like this compound are being investigated for their role in materials science. Their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices. Researchers are exploring their ability to act as charge transport layers in organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, CAS No. 2680549-98-6, or 2-(2,2,2-Trifluoroacetyl)-decahydroisoquinoline-1-carboxylic acid, represents a versatile platform for exploring new chemical entities with diverse applications. Its combination of structural flexibility and functional groups positions it as a valuable tool in both medicinal chemistry and materials research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to these fields in the coming years.